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Compound of Interest

Compound Name: 2-Bromo-5-iodotoluene

Cat. No.: B1273150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-5-iodotoluene (CAS No.

202865-85-8), a versatile halogenated aromatic compound. Its unique substitution pattern,

featuring both a bromine and an iodine atom on the toluene scaffold, makes it a valuable

building block in organic synthesis, particularly for the development of complex molecules in

the pharmaceutical and materials science sectors. The differential reactivity of the carbon-

halogen bonds allows for selective and sequential functionalization through various cross-

coupling reactions.

Physicochemical Properties of 2-Bromo-5-
iodotoluene
The following table summarizes the key physicochemical properties of 2-Bromo-5-
iodotoluene. This data is essential for its handling, characterization, and use in chemical

reactions.
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Property Value

CAS Number 202865-85-8[1][2][3][4][5]

IUPAC Name 1-Bromo-4-iodo-2-methylbenzene[2]

Molecular Formula C₇H₆BrI[2][3][4]

Molecular Weight 296.93 g/mol [3][4]

Appearance Clear pale yellow to yellow liquid[2]

Boiling Point 264 °C[4]

Density 2.062 g/cm³[4]

Refractive Index 1.6470-1.6510 @ 20°C[2]

Purity ≥98.0% (GC)[2][5]

Synthesis of 2-Bromo-5-iodotoluene
2-Bromo-5-iodotoluene can be synthesized through a multi-step process starting from o-

toluidine. The following is a representative experimental protocol based on established

chemical transformations.[6][7]

Experimental Protocol: Synthesis from o-Toluidine
Step 1: Iodination of o-Toluidine to form 4-Iodo-2-methylaniline

In a suitable reaction vessel, dissolve o-toluidine and sodium bicarbonate in water.

Cool the mixture to 10-15 °C with constant stirring.

Add iodine to the cooled solution. The reaction is typically carried out for approximately 1.5

hours at 20 °C.[6]

Upon completion, the resulting 4-iodo-2-methylaniline can be isolated and purified for the

next step.

Step 2: Diazotization and Bromination (Sandmeyer-type reaction) of 4-Iodo-2-methylaniline
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Prepare a solution of 4-iodo-2-methylaniline in an acidic medium, such as a mixture of

sulfuric acid and water, and cool it to below 10 °C.

Slowly add a solution of sodium nitrite to the cooled aniline solution to form the diazonium

salt. Maintain the temperature below 10 °C throughout the addition.

In a separate vessel, prepare a solution of copper(II) bromide in acetonitrile or cuprous

bromide in hydrobromic acid.[6][7]

Slowly add the prepared diazonium salt solution to the copper bromide solution. This

reaction is typically heated to around 65 °C.[6]

Vigorous nitrogen evolution will be observed. Once the reaction subsides, the mixture is

worked up.

The crude 2-Bromo-5-iodotoluene is then purified, typically by distillation under reduced

pressure, to yield the final product.
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Step 1: Iodination

Step 2: Diazotization & Bromination
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Iodine Sodium Bicarbonate

Diazonium Salt

NaNO₂, H₂SO₄

2-Bromo-5-iodotoluene

CuBr₂, n-Butyl nitrite

Copper(II) Bromide n-Butyl nitrite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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